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Compound of Interest

Compound Name: 2-Chloro-2-phenylacetic acid

Cat. No.: B1361076

An In-depth Technical Guide to 2-Chloro-2-
phenylacetic Acid

This guide provides a detailed overview of the chemical properties of 2-Chloro-2-phenylacetic
acid, a compound relevant to researchers, scientists, and professionals in drug development.

Core Chemical Properties

2-Chloro-2-phenylacetic acid, also known as a-chlorophenylacetic acid, is a halogenated
derivative of phenylacetic acid. Its chemical structure and properties make it a subject of
interest in organic synthesis and as a potential building block for more complex molecules.

Molecular Formula and Weight

The fundamental chemical identifiers for 2-Chloro-2-phenylacetic acid are its molecular
formula and weight. These have been determined to be CsH7ClO2 and 170.59 g/mol ,
respectively[1][2].

Property Value Source
Molecular Formula CsH7CIO2 [11121[3]
Molecular Weight 170.59 g/mol [1][2]
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Experimental Characterization Workflow

The characterization of a chemical compound like 2-Chloro-2-phenylacetic acid typically
follows a standardized workflow to confirm its identity and purity. This process involves a series
of analytical techniques to probe the molecular structure and composition. Below is a

generalized workflow diagram representing this process.
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A generalized workflow for the synthesis and analytical characterization of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

